Cas no 2138099-98-4 (6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride)

• Product Name: 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride
• CAS No: 2138099-98-4
• MF: C₁₂H₁₃FN₂O₂S
• MW: 268.307224988937
• CID: 5952239
• PubChem ID: 165870864
• Update Time: 2025-05-25

6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride
• 2138099-98-4
• 6-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-sulfonyl fluoride
• EN300-1197605

• Inchi： 1S/C12H13FN2O2S/c1-8-3-4-9-14-10(12(2)5-6-12)11(15(9)7-8)18(13,16)17/h3-4,7H,5-6H2,1-2H3
• InChI Key： ODEDBRFRDNEOAM-UHFFFAOYSA-N
• SMILES： S(C1=C(C2(C)CC2)N=C2C=CC(C)=CN12)(=O)(=O)F

Computed Properties

• Exact Mass: 268.06817700g/mol
• Monoisotopic Mass: 268.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Additional information on 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride

Introduction to 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride (CAS No. 2138099-98-4)

6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138099-98-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural features of this molecule, particularly its imidazo[1,2-a]pyridine core and sulfonyl fluoride substituent, make it a valuable scaffold for designing novel therapeutic agents.

The sulfonyl fluoride group is a key functional moiety in this compound, which is known for its reactivity and ability to participate in various chemical transformations. This property is particularly useful in medicinal chemistry, where such groups can be utilized for the synthesis of more complex molecules through nucleophilic substitution reactions. The presence of the 1-methylcyclopropyl side chain adds an additional layer of structural complexity, which can influence the compound's pharmacokinetic properties and biological interactions.

Recent studies have highlighted the potential of 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride as a lead compound in the development of new drugs targeting various diseases. Researchers have been particularly interested in its potential applications in oncology and inflammation-related disorders. The imidazo[1,2-a]pyridine scaffold is a well-known pharmacophore that has been extensively studied for its ability to interact with biological targets such as kinases and transcription factors.

In oncology research, 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride has been investigated for its ability to inhibit the activity of specific enzymes involved in cancer cell proliferation. Preliminary studies suggest that this compound may exhibit potent inhibitory effects on certain tyrosine kinases, which are often overexpressed in cancer cells. The sulfonyl fluoride group within the molecule is believed to play a crucial role in modulating the binding affinity and selectivity of the compound towards its target proteins.

Beyond oncology, this compound has also shown promise in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and inhibitors targeting inflammatory pathways have become a major focus in drug discovery. The structural features of 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride suggest that it may interact with inflammatory mediators and modulate immune responses. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have been employed to streamline the synthetic process and improve scalability. These advancements are crucial for enabling further exploration of the compound's biological activities and potential therapeutic applications.

In conclusion, 6-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-sulfonyl fluoride (CAS No. 2138099-98-4) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for future drug development efforts.